Cas no 1555192-60-3 (N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine)

• Product Name: N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine
• CAS No: 1555192-60-3
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5151619
• PubChem ID: 75525403
• Update Time: 2025-11-06

N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine

• Inchi： 1S/C12H16FNO/c1-8-5-10(13)7-11(6-8)14-12-3-4-15-9(12)2/h5-7,9,12,14H,3-4H2,1-2H3
• InChI Key： SHACQHLMHFVYKO-UHFFFAOYSA-N
• SMILES： N(C1C=C(F)C=C(C)C=1)C1CCOC1C

Additional information on N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine

Comprehensive Overview of N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine (CAS No. 1555192-60-3)

N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine (CAS No. 1555192-60-3) is a fluorinated organic compound with a unique structural framework, combining a methyloxolan moiety with a fluoro-methylphenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluorine and methyl substituents enhances its lipophilicity and metabolic stability, making it a valuable candidate for drug discovery programs targeting CNS disorders and inflammation.

In recent years, the demand for fluorinated compounds like N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic databases and AI-driven platforms. The compound’s heterocyclic core and aryl amine functionality align with trends in fragment-based drug design, a hot topic in 2024’s medicinal chemistry landscape.

Synthetic routes to CAS No. 1555192-60-3 often involve Pd-catalyzed cross-coupling or reductive amination, methods widely discussed in green chemistry forums. Its logP and H-bond acceptor/donor profiles, calculated using AI-powered tools like Schrödinger’s QikProp, suggest favorable bioavailability—a key concern for researchers optimizing blood-brain barrier permeability. These properties are frequently queried in search engines by professionals seeking ADMET prediction data.

The compound’s 3D conformation has been modeled in molecular docking studies, particularly for GPCR targets, reflecting industry interest in neurotherapeutics. Patent analyses reveal its use in pro-drug formulations, another trending search term among pharmaceutical developers. Notably, its meta-fluoro substitution pattern differentiates it from ortho-/para- analogs, a distinction critical for structure-activity relationship (SAR) studies.

Environmental considerations of N-(3-fluoro-5-methylphenyl)-2-methyloxolan-3-amine are also emerging topics. Its biodegradation pathways and ecotoxicity are under evaluation, aligning with the EU’s Chemicals Strategy for Sustainability. Computational tools like EpiSuite are increasingly used to predict its environmental persistence, addressing queries from regulatory chemistry specialists.

In material science, the compound’s crystallinity and thermal stability (measured via DSC/TGA) make it relevant for organic electronics applications. This multidisciplinary relevance explains its frequent appearance in SciFinder and Reaxys searches, particularly under structure-activity relationship and small-molecule optimization filters.

Future research directions may explore its enantioselective synthesis—a trending subtopic in asymmetric catalysis—or its potential in proteolysis-targeting chimeras (PROTACs). These areas dominate recent Google Scholar alerts, indicating sustained academic interest in CAS No. 1555192-60-3 and its derivatives.